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Diarylide Yellow Pigments at a Glance

Diarylide Yellow pigments are a class of disazoacetoacetanilide pigments known for providing bright,

intense yellow colors with high transparency and color strength at a relatively low cost [1]. They are

structurally characterized by their bisketohydrazone tautomeric form [1] [2].

The table below summarizes the identities and general characteristics of some major Diarylide Yellow

pigments:

Colour
Index Name

CAS
RN

Common Anilide Coupling
Component

Key Reported Characteristics

Pigment
Yellow 12
(PY12)

6358-
85-6

Acetoacetanilide (unsubstituted) Lower cost; inferior color strength,
lightfastness, and solvent resistance

compared to others in the series [1].

Pigment
Yellow 13
(PY13)

5102-

83-0

Acetoacetanilide meta-Xylidide

(e.g., N-(2,4-dimethylphenyl))

Mid-shade yellow for European 4-color

process printing; high transparency; good
balance of properties and cost [1].

Pigment
Yellow 14

5468-
75-7

Acetoacetanilide ortho-Toluidine
(e.g., N-(2-methylphenyl))

Good heat and solvent resistance; used in
publication gravure and packaging inks [3]
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Colour
Index Name

CAS
RN

Common Anilide Coupling
Component

Key Reported Characteristics

(PY14) [1].

Pigment
Yellow 83
(PY83)

5567-

15-7

Acetoacetanilide with chloro and

methoxy groups (e.g., N-(4-
chloro-2,5-dimethoxyphenyl))

Excellent fastness properties (solvent,

light, heat, weather); high transparency
and strength; wide use in inks, plastics,

and metal deco [4] [3].

Performance and Environmental Data

The following table consolidates key experimental data and properties for these pigments, largely drawn

from a Environment and Climate Change Canada and Health Canada assessment [4].

Property Experimental Data / Findings

Solubility Very low solubility in water (generally in the low µg/L range) and octanol (< 1 mg/L)

[4].

Environmental
Fate

Under aerobic conditions, expected to degrade slowly in water, soil, and

sediments. Not expected to bioaccumulate [4].

Ecotoxicity No effects found at 1,000 mg/kg in chronic soil/sediment tests. No effect at

saturation in aquatic ecotoxicity studies without solvents [4].

Human Health Expected to exhibit low to negligible absorption and low toxicity. Margins between

exposure estimates and effect levels are considered adequate [4].

Carcinogenicity A bioassay of technical-grade diarylanilide yellow in rats and mice concluded that

the study did not provide evidence for carcinogenicity [5].

A Note on Performance in Recycling
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Recent research highlights a performance consideration for these pigments in plastic packaging. A 2025

study identified that decomposed diarylide pigments are a primary cause of yellowing in recycled

polyethylene (PE) obtained from printed plastic films [6].

Issue: The colorants are difficult to remove during solvent-based recycling processes, leading to

discolored recycled plastic.
Solution: The study found that colorless recycled PE can be produced by using a proper solvent,

adding an activated carbon adsorbent, and implementing proper mechanical filtration [6].

This diagram illustrates the process where pigment causes issues and the proposed solutions:

Printed Plastic Film

STRAP Recycling Process

Yellowed Recycled PE

Cause: Dissolved/Decomposed
Diarylide Pigments

Add Activated Carbon
Adsorbent

Improve Mechanical
Filtration

Colorless Recycled PE

Click to download full resolution via product page
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Key Experimental Context

For accurate interpretation of the data in the tables, please note the following methodological contexts:

Synthesis: Diarylide Yellow pigments are typically synthesized by tetrazotisation of 3,3′-

dichlorobenzidine, followed by azo coupling with the appropriate acetoacetanilide coupling
component [1] [2].

Crystal Structure: Performance is dependent on solid-state characteristics. X-ray structures show
these molecules are not planar and feature intramolecular hydrogen bonding and specific stacking

arrangements in the crystal lattice [1] [2].
Regulatory Testing: The environmental and health data from the Canadian assessment is based on

a weight-of-evidence approach, using empirical data from key studies and models to reach
conclusions [4].

Industry Context and Alternatives

Primary Use: These pigments are dominant in the printing ink industry and are also used in paints,

plastics, and coatings [1] [4].
Regulatory & Market Trends: There is growing regulatory scrutiny and search interest around this

pigment class, likely driven by concerns over the starting material 3,3'-dichlorobenzidine [7]. This is
pushing the market towards non-Diarylide alternatives.

Common Alternatives: Higher-performance alternatives often belong to different chemical families,
such as:

Monoazo Pigments (e.g., Hansa Yellows): Brighter colors but generally poorer solvent
resistance [1].

Disazo Condensation Pigments (e.g., PY93): Offer excellent fastness properties for more
demanding applications [7].

Other High-Performance Pigments: chemistries are used for extreme durability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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